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Compound of Interest

Compound Name: 2-(2-Fluorophenyl)azetidine

CAS No.: 1270489-49-0

Cat. No.: B2447941

Get Quote

Executive Summary
The incorporation of the 2-arylazetidine motif is a proven strategy for modulating the metabolic

stability and basicity of amine pharmacophores. The 2-(2-fluorophenyl) substitution introduces

specific conformational constraints and electronic modulation (via the ortho-fluorine effect) that

are highly sought after in CNS and oncology programs.

This guide presents a three-step, chromatography-free process suitable for multi-gram to

kilogram scale-up. Unlike photoredox or transition-metal-catalyzed routes which are often

limited by dilution or catalyst cost, this protocol utilizes the Rodionov-Johnson condensation

followed by classical functional group manipulations to ensure economic viability and safety.

Core Advantages
Scalability: Avoids column chromatography; relies on crystallization and salt formation.[1]

Cost-Efficiency: Uses commodity reagents (Malonic acid, Ammonium acetate,

,
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).

Safety: Mitigates the risks of handling volatile free-base azetidines by isolating the stable

hydrochloride salt.

Retrosynthetic Analysis & Pathway
The strategy relies on constructing the carbon backbone via a condensation reaction, followed

by reduction and intramolecular cyclization. This approach avoids the high ring-strain barrier

associated with direct [2+2] cycloadditions on a large scale.

Reaction Pathway Diagram[2][3]

2-Fluorobenzaldehyde
(Starting Material)

3-Amino-3-(2-fluorophenyl)
propanoic acid

Step 1: Malonic Acid,
NH4OAc, EtOH, Reflux 3-Amino-3-(2-fluorophenyl)

propan-1-ol

Step 2: LiAlH4,
THF, 0°C to Reflux 3-Chloro-3-(2-fluorophenyl)

propan-1-amine HCl

Step 3a: SOCl2,
CHCl3, Reflux 2-(2-Fluorophenyl)

azetidine HCl

Step 3b: NaOH (aq),
Phase Transfer, then HCl

Click to download full resolution via product page

Figure 1: Synthetic flowchart for the production of 2-(2-Fluorophenyl)azetidine HCl.

Detailed Experimental Protocols
Step 1: Synthesis of 3-Amino-3-(2-
fluorophenyl)propanoic Acid
This step utilizes the Rodionov modification of the Knoevenagel condensation to generate the

-amino acid directly.

Reagents: 2-Fluorobenzaldehyde (1.0 equiv), Malonic acid (1.0 equiv), Ammonium acetate

(2.0 equiv).

Solvent: Ethanol (95%).

Protocol:

Charge a 5 L reactor with 2-Fluorobenzaldehyde (500 g, 4.03 mol), Malonic acid (420 g, 4.03

mol), and Ammonium acetate (620 g, 8.05 mol) in Ethanol (2.5 L).
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Heat the suspension to reflux (

) with vigorous mechanical stirring.

Maintain reflux for 8–12 hours. The reaction will evolve

; ensure proper venting.

Cool the mixture to

. The product often precipitates as a white zwitterionic solid.

Filter the solid and wash with cold ethanol (

) followed by diethyl ether (

).

Dry under vacuum at

to constant weight.

Expected Yield: 60–70% Checkpoint:

should show the disappearance of the aldehyde proton and the appearance of the

-proton multiplet at

4.5–4.8 ppm.

Step 2: Reduction to 3-Amino-3-(2-fluorophenyl)propan-
1-ol
The carboxylic acid is reduced to the alcohol using Lithium Aluminum Hydride (

). Note: Borane (

) is an alternative if

handling is restricted, but

is generally more cost-effective at scale.
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Reagents:

(2.5 equiv), Product from Step 1.

Solvent: Anhydrous THF.

Protocol:

Safety Alert: Purge reactor with

. Ensure quenching setup is ready.

Suspend

pellets (95 g, 2.5 mol) in anhydrous THF (2.0 L) in a reactor cooled to

.

Add 3-Amino-3-(2-fluorophenyl)propanoic acid (183 g, 1.0 mol) portion-wise via a solids

addition funnel, maintaining internal temperature

. (Exothermic gas evolution).

Allow to warm to room temperature, then heat to reflux for 6 hours.

Quenching (Fieser Method): Cool to

. Carefully add:

Water

15% NaOH solution

Water

Stir for 1 hour until a granular white precipitate forms.

Filter through a Celite pad. Wash the cake with warm THF.

Concentrate the filtrate to yield the crude amino alcohol as a viscous oil.
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Expected Yield: 85–90%

Step 3: Cyclization to 2-(2-Fluorophenyl)azetidine HCl
This critical step involves the activation of the alcohol to a chloride followed by intramolecular

nucleophilic displacement.

Reagents: Thionyl chloride (

), NaOH, HCl (gas or ether).

Solvent: Chloroform (or DCM), Water.

Protocol:

Chlorination: Dissolve the Amino Alcohol (150 g, 0.89 mol) in

(1.5 L). Cool to

.

Add

(130 mL, 1.78 mol) dropwise.

Heat to reflux for 3 hours. The intermediate is the 3-chloro-3-(2-fluorophenyl)propan-1-amine

hydrochloride.

Concentrate the mixture to dryness to remove excess

.

Cyclization: Redissolve the residue in water (500 mL).

Add the aqueous solution slowly to a refluxing mixture of 50% NaOH (300 mL) and Toluene

(500 mL) equipped with a Dean-Stark trap (optional, but phase transfer is key). Note: The

free base azetidine is formed and extracts into the organic layer.

Stir vigorously at
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for 2 hours.

Cool and separate layers. Extract aqueous layer with Toluene (

).

Salt Formation: Dry combined organics over

. Filter.

Cool to

and bubble HCl gas (or add 2M HCl in ether) until pH < 2.

The 2-(2-Fluorophenyl)azetidine Hydrochloride precipitates. Filter and recrystallize from

Isopropanol/Ether if necessary.

Expected Yield: 50–60% (from amino alcohol)

Process Safety & Hazard Analysis
Hazard Category Specific Risk Mitigation Strategy

Thermal Instability

Azetidines are strained rings;

free bases can polymerize or

decompose exothermically.

Always store as the HCl salt.

Avoid distillation of the free

base at temperatures

.

Reagent Handling

releases

;

releases

/HCl.

Use dedicated blast shields

and scrubbers. Implement

Fieser workup for Al-waste.

Fluorine Chemistry

C-F bond is stable, but 2-fluoro

substitution increases

lipophilicity and skin

permeation.

Double-gloving

(Nitrile/Laminate) is mandatory.

Handle all free-base forms in a

fume hood.
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Analytical Specifications
Product: 2-(2-Fluorophenyl)azetidine Hydrochloride Formula:

MW: 187.64 g/mol

Appearance: White to off-white crystalline solid.

(400 MHz,

):

7.45–7.15 (m, 4H, Ar-H), 5.35 (t, 1H, CH-Ar), 4.15 (m, 1H,

-N), 3.95 (m, 1H,

-N), 2.85 (m, 1H,

-ring), 2.60 (m, 1H,

-ring).

HPLC Purity: >98.0% (AUC).

Water Content (KF): <0.5%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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